![molecular formula C26H23NO4 B6246790 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid CAS No. 130532-77-3](/img/no-structure.png)
8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
Description
This compound, also known as 8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid, has a CAS Number of 130532-77-3 . It has a molecular weight of 413.47 and its IUPAC name is 8-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C26H23NO4/c28-25(29)17-13-12-16-6-5-11-24(22(16)14-17)27-26(30)31-15-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-14,23-24H,5-6,11,15H2,(H,27,30)(H,28,29) .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a melting point of 234-235 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid' involves the protection of the amine group, followed by the formation of the tetrahydronaphthalene ring system, and then the deprotection of the amine group and the introduction of the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "N,N-dimethylformamide", "Ethyl chloroformate", "5,6,7,8-tetrahydronaphthalen-2-amine", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Chloroacetic acid", "N,N'-dicyclohexylcarbodiimide", "Dimethylformamide", "Diisopropylethylamine" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with ethyl chloroformate in the presence of triethylamine to form 9-(chloroformyl)-9H-fluorene", "5,6,7,8-tetrahydronaphthalen-2-amine is reacted with N,N-dimethylformamide and hydrochloric acid to form the hydrochloride salt of 5,6,7,8-tetrahydronaphthalen-2-amine", "The hydrochloride salt of 5,6,7,8-tetrahydronaphthalen-2-amine is reacted with sodium hydride in the presence of N,N-dimethylformamide to form the deprotonated amine", "The deprotonated amine is reacted with 9-(chloroformyl)-9H-fluorene in the presence of N,N-dimethylformamide and diisopropylethylamine to form the protected amine intermediate", "The protected amine intermediate is reacted with chloroacetic acid and N,N'-dicyclohexylcarbodiimide in the presence of dimethylformamide to form the carboxylic acid intermediate", "The carboxylic acid intermediate is deprotected using sodium hydroxide and sodium bicarbonate in methanol to form the final compound '8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid'" ] } | |
CAS RN |
130532-77-3 |
Product Name |
8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid |
Molecular Formula |
C26H23NO4 |
Molecular Weight |
413.5 |
Purity |
95 |
Origin of Product |
United States |
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